Cas no 1042-59-7 (Pregn-5-en-3-ol,20-methyl-, (3b)-)

• Product Name: Pregn-5-en-3-ol,20-methyl-, (3b)-
• CAS No: 1042-59-7
• MF: C₂₂H₃₆O
• MW: 316.52064704895
• CID: 169134
• PubChem ID: 150873
• Update Time: 2025-04-19

Pregn-5-en-3-ol,20-methyl-, (3b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-3-ol,20-methyl-, (3b)-
• 20-methylpregn-5-en-3 beta-ol
• 20-methylpregn-5-en-3 β-ol
• 20-Hete
• 20-Hydroxy arachidonic acid
• 20-hydroxy-5,8,11,14-eicosatetraenoic acid
• 20-Hydroxyeicosatetraenoic acid
• 20-Hydroxyicosatetraenoate
• 20-Hydroxyicosatetraenoic acid
• DSR-II-247-30
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-propan-2-yl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 20-Methyl-5-pregnen-3beta-ol
• DTXSID90908864
• 23,24-Dinor-5-cholen-3-ol
• 1042-59-7
• 20-Methylpregn-5-en-3beta-ol
• Pregn-5-en-3-ol, 20-methyl-, (3beta)-
• 23,24-Dinorchol-5-en-3beta-ol
• 20-Methylpregn-5-en-3-ol
• Guneribol

• Inchi： 1S/C22H36O/c1-14(2)18-7-8-19-17-6-5-15-13-16(23)9-11-21(15,3)20(17)10-12-22(18,19)4/h5,14,16-20,23H,6-13H2,1-4H3/t16-,17-,18+,19-,20-,21-,22+/m0/s1
• InChI Key： COSKITFSCAETCX-BIBIXIOVSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 316.27700
• Monoisotopic Mass: 316.276615768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 5.58230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives